Cas no 91428-19-2 (N-(2-Bromobenzyl)-N-ethylethanamine)

• Product Name: N-(2-Bromobenzyl)-N-ethylethanamine
• CAS No: 91428-19-2
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• MDL: MFCD08276026
• CID: 996398
• PubChem ID: 10083076
• Update Time: 2025-04-20

N-(2-Bromobenzyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(DIETHYLAMINOMETHYL)-BROMOBENZENE
• N-(2-Bromobenzyl)-N-ethylethanamine
• N-[(2-bromophenyl)methyl]-N-ethylethanamine
• <o-Brom-benzyl>-diethylamin
• 2-bromo-N,N-diethylbenzylamine
• N,N-diethyl-2-bromobenzylamine
• (2-Bromobenzyl)-diethylamine
• DTXSID50435363
• UWEZDHCFQTZVMZ-UHFFFAOYSA-N
• (2-Bromo-benzyl)-diethyl-amine
• AM87421
• N10121
• 2-(diethylaminomethyl)phenyl bromide
• AKOS009027433
• 91428-19-2
• SCHEMBL4049148
• MFCD08276026

• MDL： MFCD08276026
• Inchi： 1S/C11H16BrN/c1-3-13(4-2)9-10-7-5-6-8-11(10)12/h5-8H,3-4,9H2,1-2H3
• InChI Key： UWEZDHCFQTZVMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(CC)CC

Computed Properties

• Exact Mass: 241.04700
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.29090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines